Cas no 2287309-91-3 (1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 2287309-91-3
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 6108681
• PubChem ID: 165868529
• Update Time: 2025-06-26

1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2287309-91-3
• EN300-6749373
• 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile

• Inchi： 1S/C10H8N4O2S/c11-4-7-1-2-10-9(3-7)12-13-14(10)8-5-17(15,16)6-8/h1-3,8H,5-6H2
• InChI Key： WOUZNYNSBYOTQR-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N1C2C=CC(C#N)=CC=2N=N1)(=O)=O

Computed Properties

• Exact Mass: 248.03679668g/mol
• Monoisotopic Mass: 248.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97Ų

Additional information on 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile

Introduction to 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS No. 2287309-91-3)

The compound 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile, identified by its CAS number 2287309-91-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound combines a benzotriazole core with a thietan moiety, creating a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery.

Structurally, the molecule features a dioxo-thietan group attached to a benzotriazole ring, with a carbonitrile substituent at the 5-position of the benzotriazole. This configuration suggests a high degree of electronic complexity, which may contribute to diverse biological activities. The presence of both electron-withdrawing and electron-donating groups enhances its versatility as a pharmacophore, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The benzotriazole scaffold is particularly noteworthy due to its presence in several bioactive molecules, including antimicrobial and anticancer agents. The incorporation of a thietan ring introduces additional functional sites that can be exploited for modulating biological activity. This combination has sparked curiosity among researchers exploring new chemical entities for drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The carbonitrile group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is crucial in modern drug discovery, where precision and adaptability are paramount.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The benzotriazole-thietan hybrid has shown promise in preliminary screenings for various biological targets. For instance, research indicates that derivatives of this class may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. These findings underscore the need for further exploration of the compound's pharmacological profile.

The synthesis of 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically requires multi-step reactions to establish the desired connectivity between the dioxo-thietan and benzotriazole moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The compound's stability under various conditions is another critical factor that has been thoroughly evaluated. Preliminary data suggest that it remains stable under standard storage conditions but may degrade under extreme pH or temperature regimes. This information is essential for optimizing its handling and application in both laboratory and industrial settings.

From an industrial perspective, the scalability of synthesizing this compound is a key consideration. Manufacturers are exploring efficient synthetic routes that minimize waste and reduce costs without compromising quality. Such efforts align with broader trends in green chemistry, where sustainability is increasingly prioritized alongside efficacy.

The potential applications of CAS No. 2287309-91-3 extend beyond traditional pharmaceuticals. Researchers are investigating its utility in agrochemicals and materials science due to its unique structural features. For example, derivatives of this compound may exhibit properties suitable for use as pesticides or specialty chemicals.

In conclusion, 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazole-5-carbonitrile represents a promising chemical entity with diverse applications across multiple sectors. Its structural complexity and functional versatility make it an invaluable asset in the ongoing quest to develop novel therapeutic agents. As research progresses, further insights into its biological activity and synthetic feasibility will undoubtedly emerge.